Cas no 742120-00-9 (2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 742120-00-9
• MF: C₁₅H₁₃ClN₂OS
• MW: 304.794521093369
• MDL: MFCD05262043
• CID: 5233756
• PubChem ID: 2077888
• Update Time: 2025-06-15

2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-
• 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD05262043
• Inchi： 1S/C15H13ClN2OS/c1-8-3-5-10(6-4-8)12-9(2)20-15-13(12)14(19)17-11(7-16)18-15/h3-6H,7H2,1-2H3,(H,17,18,19)
• InChI Key： PIDCUBRSOYBWRH-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(=O)C2C(C3=CC=C(C)C=C3)=C(C)SC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 742120-00-9)

2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its CAS number 742120-00-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a scaffold known for its broad biological activity and utility in drug development. The presence of a chloromethyl group at the 2-position and a 4-methylphenyl substituent at the 5-position introduces unique reactivity and potential binding interactions with biological targets, making it a promising candidate for further exploration.

The molecular structure of 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno[2,3-d]pyrimidin-4-one incorporates a fused thienopyrimidine ring system, which is a privileged structure in medicinal chemistry due to its ability to modulate various biological pathways. The thieno[2,3-d]pyrimidin-4-one core is particularly interesting because it combines the properties of both thiophene and pyrimidine moieties, offering multiple sites for functionalization and interaction with biological receptors. This dual functionality has been exploited in the design of novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate kinase activity, which is crucial for many diseases, including cancer. The thienopyrimidine scaffold has been extensively studied for its potential as a kinase inhibitor due to its ability to bind to ATP pockets in enzyme active sites. Specifically, the 2-(chloromethyl) group in 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno[2,3-d]pyrimidin-4-one can serve as a handle for further derivatization, allowing chemists to tailor the compound’s properties for optimal biological activity. This flexibility has led to the synthesis of several analogs that exhibit potent inhibitory effects against various kinases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The 5-(4-methylphenyl) substituent not only enhances the compound’s solubility and bioavailability but also contributes to its binding affinity by forming hydrophobic interactions with target proteins. This feature is particularly important in drug design, where optimizing pharmacokinetic properties is essential for therapeutic efficacy. Furthermore, the thieno[2,3-d]pyrimidin-4-one core has been shown to exhibit significant antitumor activity in preclinical studies. Researchers have demonstrated that derivatives of this scaffold can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno[2,3-d]pyrimidin-4-one for potential biological activity. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity, suggesting its utility in treating multiple diseases. For instance, simulations have shown that it can interact with tyrosine kinases, which are overexpressed in many cancers and play a critical role in tumor progression. These findings highlight the compound’s potential as a multitarget inhibitor capable of disrupting multiple disease pathways simultaneously.

The synthesis of 2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno[2,3-d]pyrimidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloromethyl group at the 2-position is particularly challenging due to its reactivity and tendency to undergo side reactions. However, recent methodologies have improved the efficiency of this step by employing protective groups and controlled reaction conditions. Additionally, the use of transition metal catalysts has been explored to facilitate cross-coupling reactions between the thienopyrimidine core and other functional groups.

In conclusion,2-(chloromethyl)-6-methyl-5-(4-methylphenyl)-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 742120-00-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this scaffold，it is likely that compounds like this will play an increasingly important role in addressing some of today’s most pressing medical challenges.